![molecular formula C10H12ClNO B8760103 N-[2-(2-chlorophenyl)ethyl]acetamide CAS No. 105871-20-3](/img/structure/B8760103.png)
N-[2-(2-chlorophenyl)ethyl]acetamide
Cat. No. B8760103
M. Wt: 197.66 g/mol
InChI Key: BUWPHRTYGRCLKA-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Procedure details
Name
Identifiers
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REACTION_SMILES
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[CH3:11][C:12](=[O:13])[O:14][C:15](=[O:16])[CH3:17].[Cl:1][c:2]1[c:3]([CH2:8][CH2:9][NH2:10])[cH:4][cH:5][cH:6][cH:7]1>>[Cl:1][c:2]1[c:3]([CH2:8][CH2:9][NH:10][C:12]([CH3:11])=[O:13])[cH:4][cH:5][cH:6][cH:7]1
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Inputs
Step One
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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CC(=O)OC(C)=O
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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NCCc1ccccc1Cl
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Outcomes
Product
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Name
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Type
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product
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Smiles
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CC(=O)NCCc1ccccc1Cl
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
